4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione
Overview
Description
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione is an organic compound that is part of the morpholine family. It is a colorless solid that is soluble in organic solvents. This compound has a variety of applications in both scientific research and industrial applications. It is used in the synthesis of drugs, as a reagent in organic synthesis, and as a catalyst in the chemical industry.
Scientific Research Applications
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione is used in a variety of scientific research applications. It has been used in the synthesis of drugs, as a reagent in organic synthesis, and as a catalyst in the chemical industry. In addition, it has been used as a starting material in the synthesis of a variety of other compounds. It has been used in the synthesis of drugs, such as dihydrofolate reductase inhibitors, and in the synthesis of compounds used in the treatment of cancer, such as paclitaxel.
Mechanism of Action
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione is believed to act as an inhibitor of dihydrofolate reductase (DHFR). DHFR is an enzyme that is involved in the synthesis of tetrahydrofolate, which is an essential coenzyme in the biosynthesis of purines and pyrimidines. By inhibiting DHFR, 4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione is able to block the synthesis of these essential molecules.
Biochemical and Physiological Effects
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it is able to inhibit the growth of a variety of tumor cell lines, including human lung adenocarcinoma cells, human colon cancer cells, and human breast cancer cells. In addition, it has been shown to possess anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is available in a variety of forms. In addition, it is relatively stable and has a low toxicity. However, it is also relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for 4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione. One potential direction is to further explore its use as a DHFR inhibitor in the treatment of cancer. Another potential direction is to explore its potential as an anti-inflammatory and anti-oxidant agent. Additionally, further research could be conducted to explore its potential use as a catalyst in the chemical industry. Finally, research could be conducted to explore its potential use in the synthesis of other compounds.
Synthesis Methods
4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione can be synthesized by a variety of methods. The most common method is the reaction of 4-hydroxyacetophenone and morpholine in the presence of an acid catalyst. This reaction produces 4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione and morpholine hydrochloride. Other methods for the synthesis of this compound include the reaction of 4-hydroxyacetophenone and thiomorpholine in the presence of an acid catalyst, as well as the reaction of 4-hydroxyacetophenone and thiomorpholine in the presence of an amine catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-acetylphenyl)-1lambda6-thiomorpholine-1,1-dione involves the reaction of 4-acetylphenyl isothiocyanate with thiomorpholine-1,1-dione in the presence of a base.", "Starting Materials": [ "4-acetylphenyl isothiocyanate", "thiomorpholine-1,1-dione", "base (e.g. triethylamine)" ], "Reaction": [ "Add 4-acetylphenyl isothiocyanate to a solution of thiomorpholine-1,1-dione in a suitable solvent (e.g. dichloromethane).", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "After completion of the reaction, extract the product with a suitable solvent (e.g. ethyl acetate).", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1154383-70-6 |
Molecular Formula |
C12H15NO3S |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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